Cas no 1160592-00-6 (tert-Butyl 4-butylpiperidine-1-carboxylate)
Tert-Butyl 4-butylpiperidine-1-carboxylate is a protected piperidine derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions and selective deprotection under acidic conditions, making it valuable for stepwise reactions. The butyl substituent at the 4-position enhances lipophilicity, which can be advantageous in modifying pharmacokinetic properties. This compound is particularly useful in the preparation of bioactive molecules, including alkaloids and amine-based pharmaceuticals. Its well-defined reactivity and compatibility with a range of synthetic conditions make it a reliable building block for constructing complex nitrogen-containing frameworks.
1160592-00-6 structure
Product Name:tert-Butyl 4-butylpiperidine-1-carboxylate
CAS No:1160592-00-6
MF:C14H27NO2
MW:241.369684457779
CID:1072809
PubChem ID:22970159
Update Time:2025-05-26
tert-Butyl 4-butylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-butylpiperidine-1-carboxylate
- tert-Butyl 4-butylpiperidin-1-carboxylate
- C14H27NO2
- t-Butyl 4-butylpiperidine-1-carboxylate
- SB44149
- CS-W001309
- DB-371974
- TERT-BUTYL4-BUTYLPIPERIDINE-1-CARBOXYLATE
- J-524693
- s11805
- SCHEMBL8151168
- DTXSID20629257
- AKOS015949437
- MFCD13191673
- 1160592-00-6
-
- MDL: MFCD13191673
- Inchi: 1S/C14H27NO2/c1-5-6-7-12-8-10-15(11-9-12)13(16)17-14(2,3)4/h12H,5-11H2,1-4H3
- InChI Key: IHKGPZWPUATOIW-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(CCCC)CC1)=O
Computed Properties
- Exact Mass: 241.204179104g/mol
- Monoisotopic Mass: 241.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 29.5Ų
tert-Butyl 4-butylpiperidine-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl 4-butylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B586048-50mg |
tert-Butyl 4-Butylpiperidine-1-carboxylate |
1160592-00-6 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B586048-100mg |
tert-Butyl 4-Butylpiperidine-1-carboxylate |
1160592-00-6 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B586048-500mg |
tert-Butyl 4-Butylpiperidine-1-carboxylate |
1160592-00-6 | 500mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM363311-100mg |
tert-butyl 4-butylpiperidine-1-carboxylate |
1160592-00-6 | 95%+ | 100mg |
$94 | 2022-09-04 | |
| Chemenu | CM363311-250mg |
tert-butyl 4-butylpiperidine-1-carboxylate |
1160592-00-6 | 95%+ | 250mg |
$156 | 2022-09-04 | |
| Chemenu | CM363311-1g |
tert-butyl 4-butylpiperidine-1-carboxylate |
1160592-00-6 | 95%+ | 1g |
$312 | 2022-09-04 | |
| Chemenu | CM363311-5g |
tert-butyl 4-butylpiperidine-1-carboxylate |
1160592-00-6 | 95%+ | 5g |
$936 | 2022-09-04 | |
| Alichem | A129003949-5g |
tert-Butyl 4-butylpiperidine-1-carboxylate |
1160592-00-6 | 95% | 5g |
$780.00 | 2023-09-04 | |
| Advanced ChemBlocks | M23607-1g |
tert-Butyl 4-butylpiperidine-1-carboxylate |
1160592-00-6 | 95% | 1g |
$195 | 2024-05-20 | |
| Advanced ChemBlocks | M23607-5g |
tert-Butyl 4-butylpiperidine-1-carboxylate |
1160592-00-6 | 95% | 5g |
$590 | 2024-05-20 |
tert-Butyl 4-butylpiperidine-1-carboxylate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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